N-(2-methyl-6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)acetamide

• IUPAC Name: N-(4-methyl-10-oxo-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-11-yl)acetamide
• InChI: InChI=1S/C11H10N6O2/c1-6-13-11-12-5-8-9(17(11)14-6)3-4-16(10(8)19)15-7(2)18/h3-5H,1-2H3,(H,15,18)
• InChI Key: ZSSJQPSXSKDIEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)NC(=O)C
• Molecular Formula: C11H10N6O2
• Molecular Weight: 258.24 g/mol

Description

N-(2-methyl-6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)acetamide is a heterocyclic compound featuring a fused pyridotriazolopyrimidine core with a methyl group at position 2, a ketone at position 6, and an acetamide substituent at position 5. Its molecular formula is C₁₃H₁₂N₆O₂, and molecular weight is 296.28 g/mol . Its synthesis typically involves multi-step heterocyclization reactions, as seen in related triazolopyrimidine derivatives .

Comparison with Similar Compounds

Key Observations :

• Acetamide vs. Carboxylic Acid : The target compound’s acetamide group confers greater lipophilicity compared to the carboxylic acid analog, which may enhance blood-brain barrier penetration .
• Heterocyclic Modifications: Substituting the acetamide with thiazole or oxane groups introduces hydrogen-bond donors/acceptors, altering binding affinities and biological activity .

Yield Trends :

• Carboxylic acid derivatives typically achieve lower yields (~43–66%) due to side reactions during hydrolysis .
• Thiazole-containing analogs require stringent stoichiometric control to avoid byproducts .